2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2-morpholin-4-ylethyl)propanamide
• InChI: InChI=1S/C15H20Cl2N2O3/c1-11(22-14-3-2-12(16)10-13(14)17)15(20)18-4-5-19-6-8-21-9-7-19/h2-3,10-11H,4-9H2,1H3,(H,18,20)
• InChI Key: NUPIXXAVGTUWHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1CCOCC1)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O3
• Molecular Weight: 347.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamide, also known as diclofop-methyl, is a selective herbicide that is widely used in agriculture to control weeds in crops such as wheat, barley, and oats. This compound belongs to the aryloxyphenoxypropionate (AOPP) family of herbicides, which are known for their ability to inhibit the activity of the enzyme acetyl-CoA carboxylase (ACC) in plants.

Mechanism of Action

Diclofop-methyl inhibits the activity of the ACC enzyme in plants, which is essential for fatty acid synthesis. By blocking this enzyme, 2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamidehyl prevents the synthesis of fatty acids and disrupts the normal growth and development of plants. This leads to the death of the plant and the effective control of weeds.
Biochemical and Physiological Effects:
Diclofop-methyl has been shown to have minimal toxicity to humans and animals. However, it can have adverse effects on non-target plants and organisms if it is not used properly. Diclofop-methyl can also have indirect effects on the environment by altering the composition of soil microbial communities and affecting nutrient cycling.

Advantages and Limitations for Lab Experiments

Diclofop-methyl is a useful tool for studying the molecular mechanisms of herbicide resistance in plants and for controlling weeds in agriculture. However, its use in lab experiments can be limited by its potential effects on non-target organisms and the environment. Careful consideration must be given to the proper handling and disposal of 2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamidehyl to minimize its impact on the environment.

Future Directions

Future research on 2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamidehyl could focus on developing new formulations that are more effective and less harmful to the environment. There is also a need for further studies on the long-term effects of 2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamidehyl on soil microbial communities and nutrient cycling. Additionally, research could be conducted on the potential use of 2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamidehyl as a tool for studying the molecular mechanisms of herbicide resistance in weeds. Finally, efforts could be made to develop alternative methods for weed control that are less reliant on herbicides like 2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamidehyl.

Scientific Research Applications

Diclofop-methyl has been extensively studied for its herbicidal activity and its effects on plant physiology. It has been shown to be highly effective in controlling weeds in crops such as wheat, barley, and oats. Diclofop-methyl is also used in research to study the molecular mechanisms of herbicide resistance in plants. It has been found that mutations in the ACC enzyme can confer resistance to 2-(2,4-dichlorophenoxy)-N-[2-(4-morpholinyl)ethyl]propanamidehyl and other AOPP herbicides.